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Compound of Interest

1-(2-Chloroethyl)-1-(4-
Compound Name:
cyanophenyl)urea

Cat. No.: B11882450

Get Quote

Executive Summary & Nomenclature Clarification

\

Compound ldentity:
¢ |[UPAC Name: 1-(2-Chloroethyl)-3-(4-cyanophenyl)urea[1]
¢ Common Synonym:
-(2-Chloroethyl)-
-(4-cyanophenyl)urea
e CAS Registry Number:13908-43-5[2]

¢ Molecular Formula:

[2][3]

¢ Molecular Weight: 223.66 g/mol
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Critical Note on Nomenclature (1,1- vs. 1,3-Isomer): While some commercial databases (e.g.,
CymitQuimica) may list this entry as 1-(2-Chloroethyl)-1-(4-cyanophenyl)urea, the CAS
number 13908-43-5 corresponds to the 1,3-disubstituted urea. The 1,1-isomer (where both the
chloroethyl and cyanophenyl groups are attached to the same nitrogen) is chemically distinct
and less common in this specific pharmacological class. This guide focuses on the verified 1,3-
isomer structure, which aligns with the standard nitrosourea metabolite pattern (denitrosated
analogs of drugs like CCNU/Lomustine).

Chemical Structure Analysis

The molecule consists of three distinct structural domains that define its reactivity and
biological potential.

2.1 Structural Domains
o Urea Bridge (

):
o Acts as the central scaffold connecting the two functional groups.

o Provides hydrogen bond donor/acceptor sites critical for binding affinity in biological
targets.

o Susceptible to hydrolysis under strongly acidic or basic conditions.
e 2-Chloroethyl Group (

):

o An alkylating moiety typical of the nitrogen mustard class.

o Mechanism: Under physiological conditions, the chloroethyl group can undergo
intramolecular cyclization to form an aziridinium ion (though less spontaneously in ureas
compared to amines), or react directly as an electrophile.

o In nitrosoureas (the likely precursors), this group is responsible for DNA alkylation (cross-
linking). In the urea form, its reactivity is modulated by the electron-withdrawing urea
carbonyl.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b11882450/docs?utm_src=pdf-body#technical-guide-1-2-chloroethyl-3-4-cyanophenyl-urea-structure-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11882450?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e 4-Cyanophenyl Ring (

o Electronic Effect: The cyano (

) group is a strong electron-withdrawing group (EWG) at the para position.

o Impact: This reduces the electron density on the adjacent nitrogen (N3), increasing the
acidity of the N-H proton and potentially enhancing the stability of the urea linkage against
enzymatic degradation compared to electron-rich analogs.

o Lipophilicity: The aromatic ring contributes to the molecule's lipophilicity (

), facilitating membrane permeability.

2.2 Structural Visualization (DOT Diagram)

The following diagram illustrates the connectivity and functional groups of 1-(2-Chloroethyl)-3-
(4-cyanophenyl)urea.

2-Chloroethyl Group N1 Attachment Urea Linkage N3 Attachment _ [ Phenyl Ring Para Position 4-Cyano Group
> . >
(-CH2-CH2-Cl) (-NH-CO-NH-) (Aromatic) (-C=N)

Figure 1: Structural Connectivity of 1-(2-Chloroethyl)-3-(4-cyanophenyl)urea (CAS 13908-43-5)

Click to download full resolution via product page

Synthesis & Production Protocols

The synthesis of 1-(2-Chloroethyl)-3-(4-cyanophenyl)urea typically follows a nucleophilic
addition mechanism involving an isocyanate and an amine.

3.1 Synthetic Pathway

Reaction: 4-Cyanophenyl isocyanate + 2-Chloroethylamine Hydrochloride

Product

Mechanism:
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» Base Activation: 2-Chloroethylamine hydrochloride is neutralized with a base (e.qg.,
Triethylamine) to release the free amine.

» Nucleophilic Attack: The lone pair on the nitrogen of 2-chloroethylamine attacks the
electrophilic carbon of the isocyanate group (

) on the 4-cyanophenyl isocyanate.

» Proton Transfer: A rapid proton transfer stabilizes the urea linkage.

3.2 Experimental Protocol (Standardized)

e Reagents:

[e]

4-Cyanophenyl isocyanate (1.0 eq)

o

2-Chloroethylamine hydrochloride (1.1 eq)

o

Triethylamine (TEA) (1.2 eq)

[¢]

Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF), anhydrous.
e Procedure:
o Preparation: Dissolve 2-chloroethylamine hydrochloride in anhydrous DCM at

under inert atmosphere (

).

o Activation: Add TEA dropwise. Stir for 15 minutes to generate the free amine in situ.

o Addition: Add a solution of 4-cyanophenyl isocyanate in DCM dropwise to the reaction
mixture, maintaining temperature

o Reaction: Allow the mixture to warm to room temperature and stir for 4—12 hours. Monitor
via TLC (Hexane:Ethyl Acetate).
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o Workup: Quench with water. Extract with DCM (

). Wash organic layer with brine, dry over
, and concentrate in vacuo.

o Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography
(Silica gel).

3.3 Synthesis Workflow Diagram

2-Chloroethylamine HCI Triethylamine (Base)

N S

Free Amine Generation
(in situ)

4-Cyanophenyl Isocyanate

N

Nucleophilic Addition
(0°C -> RT, DCM)

:

Crude Urea Product

:

Recrystallization
(Ethanol)

1-(2-Chloroethyl)-3-(4-cyanophenyl)urea

(Pure Solid)

Figure 2: Synthetic Pathway for 1-(2-Chloroethyl)-3-(4-cyanophenyl)urea

Click to download full resolution via product page
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hvsicochemical :

Property Value | Description Note

Physical State Solid (Crystalline powder) Typically white to off-white.

Analogs (e.g., 4-bromo) melt

Melting Point ~177°C; 3-chloro-4-cyano

(Estimated)
~111°C.
Sparingly soluble in water;
Solubility DMSO, DMF, Methanol soluble in polar organic
solvents.
- Stable under standard Avoid strong acids/bases
Stability B o
conditions. (hydrolysis risk).
o ] ] 2-chloroethyl group can react
Reactivity Alkylating agent potential. ) ] ]
with nucleophiles (e.g., thiols).
Linophilicit Moderate lipophilicity due to
ipophilici -
Pop Y (Predicted) the aromatic ring.

Applications & Biological Context

1. Nitrosourea Metabolite Modeling: This compound serves as a model for the denitrosated
metabolite of potential nitrosourea drugs (e.g., analogs of CCNU where the cyclohexyl ring is
replaced by a cyanophenyl group). In drug metabolism studies, the loss of the nitroso group (

) from a nitrosourea yields the corresponding urea, which is often pharmacologically inactive as
an alkylating agent but relevant for toxicity profiles.

2. Synthetic Intermediate: It acts as a precursor for the synthesis of 1-(2-chloroethyl)-1-nitroso-
3-(4-cyanophenyl)urea, a theoretical anticancer agent designed to combine the alkylating
power of the chloroethyl-nitrosourea moiety with the electronic properties of the cyanophenyl

group.

3. Analytical Standard: Used as a reference standard in HPLC/MS assays to identify impurities
or degradation products in pharmaceutical formulations containing chloroethyl-urea derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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